REACTION_CXSMILES
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[F:1][C:2]1[CH:8]=[C:7]([I:9])[CH:6]=[CH:5][C:3]=1[NH2:4].[Li+].C[Si]([N-][Si](C)(C)C)(C)C.F[C:21]1[C:26]([F:27])=[C:25]([F:28])[CH:24]=[C:23]([F:29])[C:22]=1[N+:30]([O-:32])=[O:31]>C1COCC1>[F:27][C:26]1[C:25]([F:28])=[CH:24][C:23]([F:29])=[C:22]([N+:30]([O-:32])=[O:31])[C:21]=1[NH:4][C:3]1[CH:5]=[CH:6][C:7]([I:9])=[CH:8][C:2]=1[F:1] |f:1.2|
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Name
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Quantity
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1 g
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Type
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reactant
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Smiles
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FC1=C(N)C=CC(=C1)I
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Name
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Quantity
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5.1 mL
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Type
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reactant
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Smiles
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[Li+].C[Si](C)(C)[N-][Si](C)(C)C
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Name
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Quantity
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0.823 g
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Type
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reactant
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Smiles
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FC1=C(C(=CC(=C1F)F)F)[N+](=O)[O-]
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Name
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Quantity
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5 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Name
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Quantity
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20 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Control Type
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UNSPECIFIED
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Setpoint
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-78 °C
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Type
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CUSTOM
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Details
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After stirring at −78° C. for 30 min
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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CUSTOM
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Details
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at −78° C
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Type
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TEMPERATURE
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Details
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was slowly warmed to room temperature
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Type
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STIRRING
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Details
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stirred for 16 h
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Duration
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16 h
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Type
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CUSTOM
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Details
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After completion (as indicated by TLC), the reaction mixture was quenched with water
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Type
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EXTRACTION
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Details
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extracted with ether
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Type
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DRY_WITH_MATERIAL
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Details
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The organic layer was dried over anhydrous Na2SO4
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Type
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CONCENTRATION
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Details
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concentrated
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Type
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CUSTOM
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Details
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The crude residue was triturated with hexane
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Reaction Time |
30 min |
Name
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Type
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product
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Smiles
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FC1=C(C(=C(C=C1F)F)[N+](=O)[O-])NC1=C(C=C(C=C1)I)F
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Type | Value | Analysis |
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AMOUNT: MASS | 0.748 g | |
YIELD: CALCULATEDPERCENTYIELD | 43.1% |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |